5-iodo-4-phenyl-7H-pyrrolo[2,3-d]pyrimidine

• Molecular Formula: C12H8IN3
• Molecular Weight: 321.12 g/mol
• IUPAC Name: 5-iodo-4-phenyl-7H-pyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C12H8IN3/c13-9-6-14-12-10(9)11(15-7-16-12)8-4-2-1-3-5-8/h1-7H,(H,14,15,16)
• InChI Key: MNUDRBKWGLZXGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3C(=CNC3=NC=N2)I

Description

5-iodo-4-phenyl-7H-pyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C12H8IN3 and its molecular weight is 321.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-phenyl-7H-pyrrolo[2,3-d]pyrimidine (5.28 g, 27.0 mmol) in DMF (100 mL) was added NIS (6.57 g, 29.2 mmol). The reaction was stirred at room temperature for 1.5 hours. The reaction mixture was quenched with water (150 mL) and the resulting precipitated product was filtered and washed with water. The filtrate cake was dried under vacuum to afford 5-iodo-4-phenyl-7H-pyrrolo[2,3-d]pyrimidine as a yellow solid. LRMS (ESI) calcd for C12H8IN3 [M]+: 321, found 321. 1H NMR (600 MHz, DMSO-D6) δ 12.71 (s, 1H), 8.83 (s, 1H), 7.87 (d, J=2.45 Hz, 1H), 7.68 (t, J 1.45 Hz, 1H), 7.67 (d, J=3.42 Hz, 1H), 7.54 (d, J=1.96 Hz, 2H), 7.53 (t, J=1.46 Hz, 1H).